(E)-Hexadec-11-en-1-ol

Description

(E)-Hexadec-11-en-1-ol is an organic compound with the molecular formula C16H32O . It is a transparent liquid that boils at approximately 309°C . This chemical is also known by several synonyms, including (E)-11-Hexadecenol and 11E-Hexadecen-1-ol . It has diverse applications, most notably as a component in insect sex pheromones . For instance, it serves as a sex pheromone in the Brinjal shoot and fruit borer, making it useful in agriculture as an insect attractant .

The biological activity of (E)-Hexadec-11-en-1-ol stems from its interaction with olfactory receptors in insects, influencing mating behaviors and disrupting communication among pest populations. Field studies have demonstrated its effectiveness in disrupting mating in moth species, with significant reductions in mating success when the compound is applied at concentrations sufficient to mask natural pheromones. Electrophysiological assays further confirm that this compound can inhibit the detection of natural pheromones, impairing the insects' ability to locate mates. These findings suggest its potential in developing eco-friendly pest control methods.

A similar compound is (Z)-hexadec-11-en-1-ol, which differs only in the configuration of the double bond . While (E)-Hexadec-11-en-1-ol has a trans configuration, (Z)-hexadec-11-en-1-ol has a cis configuration. (Z)-hexadec-11-en-1-ol has a boiling point of 309°C at 760 mmHg, a density of 0.847 g/cm3, and a molecular weight of 240.425 g/mol . Another related compound is (E)-Hexadec-11-en-1-yl acetate, which is an organic compound that belongs to the class of esters and is also found in nature as a pheromone component in various insect species.

• CAS No.: 61301-56-2
• Product Name: (E)-Hexadec-11-en-1-ol
• Molecular Formula: C16H32O
• Molecular Weight: 240.42 g/mol
• IUPAC Name: (E)-hexadec-11-en-1-ol
• Standard InChI: InChI=1S/C16H32O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h5-6,17H,2-4,7-16H2,1H3/b6-5+
• Standard InChIKey: RHVMNRHQWXIJIS-AATRIKPKSA-N
• SMILES: CCCCC=CCCCCCCCCCCO
• Canonical SMILES: CCCCC=CCCCCCCCCCCO
• Synonyms: (E)-hexadec-11-en-1-ol;11E-16OH
• PubChem Compound: 5352278
• Last Modified: Sep 14 2023